Cas no 1005178-55-1 (Panglimycin D; 4-Deoxy)

Panglimycin D; 4-Deoxy structure
Panglimycin D; 4-Deoxy structure
Product Name:Panglimycin D; 4-Deoxy
CAS No:1005178-55-1
MF:C19H18O6
MW:342.342626094818
CID:6715620
PubChem ID:23757095
Update Time:2024-03-03

Panglimycin D; 4-Deoxy Chemical and Physical Properties

Names and Identifiers

    • CHEBI:182228
    • AKOS040736468
    • ACon0_000583
    • MEGxm0_000252
    • ACon1_000412
    • 1005178-55-1
    • 1,17,19-trihydroxy-7-methyl-3-oxapentacyclo[9.8.0.02,4.05,10.013,18]nonadeca-5(10),13(18),14,16-tetraene-9,12-dione
    • NCGC00169103-01
    • NCGC00169103-03_C19H18O6_Benz[3,4]anthra[1,2-b]oxirene-5,6-dione, 1a,2,3,4,5b,11,11a,11b-octahydro-10,11,11a-trihydroxy-3-methyl-
    • NCGC00169103-03
    • BRD-A54873021-001-01-5
    • Elmycin B
    • Panglimycin E
    • Panglimycin D; 4-Deoxy
    • Inchi: 1S/C19H18O6/c1-7-5-9-12(11(21)6-7)14-15(22)8-3-2-4-10(20)13(8)17(23)19(14,24)18-16(9)25-18/h2-4,7,14,16-18,20,23-24H,5-6H2,1H3
    • InChI Key: KALVKBCVJGXOKE-UHFFFAOYSA-N
    • SMILES: CC1CC2C3C(C4(C(C=2C(=O)C1)C(=O)C1C(=C(C=CC=1)O)C4O)O)O3

Computed Properties

  • Exact Mass: 342.11033829g/mol
  • Monoisotopic Mass: 342.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.273
  • Topological Polar Surface Area: 107Ų
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